1-[3-(5-Ethylfuran-2-yl)morpholin-4-yl]ethanone

• IUPAC Name: 1-[3-(5-ethylfuran-2-yl)morpholin-4-yl]ethanone
• InChI: InChI=1S/C12H17NO3/c1-3-10-4-5-12(16-10)11-8-15-7-6-13(11)9(2)14/h4-5,11H,3,6-8H2,1-2H3
• InChI Key: YVSLEDBMPWOEMB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(O1)C2COCCN2C(=O)C
• Molecular Formula: C12H17NO3
• Molecular Weight: 223.27 g/mol

Description

1-[3-(5-Ethylfuran-2-yl)morpholin-4-yl]ethanone, also known as EFME, is a chemical compound that has recently gained attention in scientific research. EFME is a morpholine-based compound that has been synthesized and studied for its potential applications in various fields, including medicine and agriculture.

Mechanism of Action

The mechanism of action of 1-[3-(5-Ethylfuran-2-yl)morpholin-4-yl]ethanone is not fully understood. However, it has been hypothesized that 1-[3-(5-Ethylfuran-2-yl)morpholin-4-yl]ethanone exerts its anti-cancer activity by inhibiting the PI3K/Akt/mTOR signaling pathway. This pathway is involved in cell growth and survival, and its dysregulation is commonly observed in cancer cells. 1-[3-(5-Ethylfuran-2-yl)morpholin-4-yl]ethanone has also been shown to induce apoptosis in cancer cells, which is a process of programmed cell death.
Biochemical and physiological effects:
1-[3-(5-Ethylfuran-2-yl)morpholin-4-yl]ethanone has been shown to have a low toxicity profile in vitro and in vivo. In addition, it has been found to have good solubility in water and organic solvents, making it a viable compound for scientific research. 1-[3-(5-Ethylfuran-2-yl)morpholin-4-yl]ethanone has also been shown to have good stability under various conditions, making it a suitable compound for storage and transportation.

Advantages and Limitations for Lab Experiments

1-[3-(5-Ethylfuran-2-yl)morpholin-4-yl]ethanone has several advantages for lab experiments. It is a relatively simple compound to synthesize, and it has good solubility and stability. In addition, 1-[3-(5-Ethylfuran-2-yl)morpholin-4-yl]ethanone has been shown to have low toxicity, making it a safe compound for use in experiments. However, there are also some limitations to using 1-[3-(5-Ethylfuran-2-yl)morpholin-4-yl]ethanone in lab experiments. For example, its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects. In addition, 1-[3-(5-Ethylfuran-2-yl)morpholin-4-yl]ethanone has only been studied in a limited number of cell lines and animal models, which limits its generalizability to other systems.

Future Directions

There are several future directions for research on 1-[3-(5-Ethylfuran-2-yl)morpholin-4-yl]ethanone. One potential direction is to further investigate its mechanism of action. By understanding how 1-[3-(5-Ethylfuran-2-yl)morpholin-4-yl]ethanone exerts its anti-cancer and anti-inflammatory effects, we can design more targeted and effective therapies. Another future direction is to study the effects of 1-[3-(5-Ethylfuran-2-yl)morpholin-4-yl]ethanone on different cell types and animal models. This will help us understand the generalizability of its effects and identify potential limitations. Finally, 1-[3-(5-Ethylfuran-2-yl)morpholin-4-yl]ethanone has potential applications in agriculture, and further research is needed to determine its efficacy and safety as a pesticide.

Synthesis Methods

The synthesis of 1-[3-(5-Ethylfuran-2-yl)morpholin-4-yl]ethanone involves the reaction of 5-ethylfuran-2-carbaldehyde with morpholine in the presence of a catalyst. The resulting product is then purified using various techniques, such as column chromatography and recrystallization. The synthesis of 1-[3-(5-Ethylfuran-2-yl)morpholin-4-yl]ethanone has been optimized to increase yield and purity, making it a viable compound for scientific research.

Scientific Research Applications

1-[3-(5-Ethylfuran-2-yl)morpholin-4-yl]ethanone has been studied for its potential applications in various fields, including medicine and agriculture. In medicine, 1-[3-(5-Ethylfuran-2-yl)morpholin-4-yl]ethanone has shown promising results as an anti-cancer agent. It has been found to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. In addition, 1-[3-(5-Ethylfuran-2-yl)morpholin-4-yl]ethanone has also been studied for its potential use as an anti-inflammatory agent and as a treatment for neurodegenerative diseases.
In agriculture, 1-[3-(5-Ethylfuran-2-yl)morpholin-4-yl]ethanone has been studied for its potential use as a pesticide. It has been found to have insecticidal activity against a variety of pests, including aphids and whiteflies. 1-[3-(5-Ethylfuran-2-yl)morpholin-4-yl]ethanone has also been shown to have antifungal activity against various plant pathogens, making it a potential candidate for use in crop protection.